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Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye, Acid
Orange 56. The information is tailored for researchers, scientists, and professionals in drug

development who require a thorough understanding of this compound's behavior in various

solvents. This document compiles available data on its solubility in water and organic solvents,

outlines a detailed experimental protocol for solubility determination, and presents logical

workflows and relationships through diagrams.

Introduction to Acid Orange 56
Acid Orange 56, a disodium salt of a disulfonic azo dye, is primarily used in the textile industry

for dyeing wool, silk, and nylon. Its chemical structure, characterized by the presence of two

sulfonate groups, suggests a degree of aqueous solubility. Understanding its solubility profile is

crucial for various applications, including optimizing dyeing processes, developing new

formulations, and assessing its environmental fate and potential biological interactions.

Physicochemical Properties of Acid Orange 56
A summary of the key physicochemical properties of Acid Orange 56 is presented in the table

below.
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Property Value

IUPAC Name

disodium;2-[4-[(2-hydroxynaphthalen-1-

yl)diazenyl]-2-sulfonatophenyl]-5-[(3-methyl-5-

oxo-1-phenyl-pyrazol-4-

yl)diazenyl]benzenesulfonate

CAS Number 6470-20-8

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂

Molecular Weight 728.66 g/mol

Appearance Orange powder

Color in Water Palm orange

Color in Ethanol Gold orange

Solubility of Acid Orange 56
The solubility of a substance is a critical parameter that dictates its application and behavior in

different environments. Acid Orange 56 is qualitatively described as soluble in water and

ethanol[1]. One source provides a semi-quantitative measure of its solubility in water at a

specific temperature. The available data is summarized in the table below.

Solvent Temperature (°C) Solubility

Water 90 ≥ 60 g/L

Water Not Specified Soluble[1]

Ethanol Not Specified Soluble[1]

Note: Comprehensive quantitative solubility data for Acid Orange 56 across a wide range of

temperatures and in various organic solvents is not readily available in the public domain. The

experimental protocol provided in the subsequent section can be employed to generate such

data.
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Experimental Protocol: Determination of Acid
Orange 56 Solubility
The following is a detailed methodology for the experimental determination of Acid Orange 56
solubility using the widely accepted shake-flask method coupled with UV-Vis

spectrophotometry.

Principle
An excess amount of Acid Orange 56 is agitated in a solvent of interest at a constant

temperature for a sufficient time to reach equilibrium. The saturated solution is then filtered to

remove undissolved solid, and the concentration of the dissolved dye in the filtrate is

determined using a UV-Vis spectrophotometer by comparing its absorbance to a pre-

established calibration curve.

Apparatus and Reagents
Apparatus:

Analytical balance (± 0.1 mg)

UV-Vis spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Thermostatic shaker bath or incubator

Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

Graduated pipettes and micropipettes

Syringe filters (0.45 µm pore size, compatible with the solvent)

Scintillation vials or flasks with screw caps

Beakers and other standard laboratory glassware

Reagents:
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Acid Orange 56 (high purity)

Deionized water

Ethanol (analytical grade)

Other organic solvents of interest (e.g., methanol, acetone, analytical grade)

Experimental Procedure
Part A: Preparation of Standard Solutions and Calibration Curve

Prepare a Stock Solution: Accurately weigh approximately 100 mg of Acid Orange 56 and

dissolve it in 100 mL of the chosen solvent (e.g., deionized water) in a volumetric flask to

prepare a stock solution of known concentration (approximately 1 g/L).

Prepare a Series of Standard Solutions: Perform serial dilutions of the stock solution to

prepare at least five standard solutions of decreasing concentrations. For example, prepare

standards with concentrations of 50 mg/L, 25 mg/L, 12.5 mg/L, 6.25 mg/L, and 3.125 mg/L.

Determine the Wavelength of Maximum Absorbance (λmax): Scan one of the standard

solutions (e.g., 25 mg/L) using the UV-Vis spectrophotometer over a wavelength range of

350-600 nm to determine the λmax, the wavelength at which the dye exhibits the highest

absorbance.

Measure Absorbance of Standard Solutions: Set the spectrophotometer to the determined

λmax. Measure the absorbance of the solvent (as a blank) and each of the standard

solutions.

Construct the Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =

mx + c, where y is absorbance, x is concentration, m is the slope, and c is the y-intercept)

and the correlation coefficient (R²). An R² value close to 1 indicates a good linear

relationship.

Part B: Solubility Determination (Shake-Flask Method)
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Sample Preparation: Add an excess amount of Acid Orange 56 (e.g., 100 mg) to a series of

vials each containing a known volume (e.g., 10 mL) of the solvent of interest. The amount of

solid added should be sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature

(e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature for a short period to allow the excess solid to settle.

Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through

a 0.45 µm syringe filter into a clean vial. The first few drops of the filtrate should be discarded

to saturate the filter material.

Dilution (if necessary): The filtered saturated solution may need to be diluted with the solvent

to bring its absorbance within the linear range of the calibration curve. Record the dilution

factor.

Absorbance Measurement: Measure the absorbance of the diluted (or undiluted) filtrate at

the λmax using the UV-Vis spectrophotometer.

Concentration Calculation: Use the equation of the calibration curve to calculate the

concentration of Acid Orange 56 in the measured sample. Multiply this value by the dilution

factor (if any) to obtain the solubility of Acid Orange 56 in the solvent at the specified

temperature.

Visualizations
Experimental Workflow
The following diagram illustrates the experimental workflow for determining the solubility of

Acid Orange 56.

Fig. 1: Experimental workflow for solubility determination.

Factors Influencing Solubility
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The solubility of Acid Orange 56 is influenced by several factors. The logical relationship

between these factors is depicted in the diagram below.

Fig. 2: Interacting factors that determine solubility.

Signaling Pathways
A thorough search of scientific literature and databases did not yield any information on specific

signaling pathways that are directly modulated by or influence the solubility of Acid Orange 56.

The primary relevance of this compound is in the field of dye chemistry and technology, and its

biological interactions are not extensively characterized in the context of cellular signaling.

Conclusion
This technical guide has summarized the available information on the solubility of Acid Orange
56 in water and organic solvents. While qualitative data indicates its solubility in polar solvents

like water and ethanol, there is a clear need for more comprehensive quantitative studies to

establish a detailed solubility profile across a range of conditions. The provided experimental

protocol offers a robust framework for researchers to generate this valuable data. The

diagrams presented visually articulate the experimental process and the key factors governing

solubility. It is important to note the absence of information regarding the interaction of Acid
Orange 56 with cellular signaling pathways, highlighting a potential area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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